Cas no 1071-21-2 (Propanenitrile,3-(dichloromethylsilyl)-)

• Product Name: Propanenitrile,3-(dichloromethylsilyl)-
• CAS No: 1071-21-2
• MF: C₄H₇Cl₂NSi
• MW: 168.096579790115
• MDL: MFCD00013819
• CID: 144805
• PubChem ID: 70614
• Update Time: 2025-05-24

Propanenitrile,3-(dichloromethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(dichloromethylsilyl)-
• 2-CYANOETHYLMETHYLDICHLOROSILANE
• 3-[dichloro(methyl)silyl]propanenitrile
• EINECS 213-985-9
• Methyl(2-cyanoethyl)dichlorosilane
• dichloro(2-cyanoethyl)methylsilane
• 3-(dichloromethylsilyl)-propanenitril
• 3-(Methyldichlorosilyl)propiononitrile
• 2-CYANOETHYLMETHYLDICHLOROSILA NE 97%
• DTXSID40910235
• AKOS006343691
• S04825
• MFCD00013819
• Propanenitrile, 3-(dichloromethylsilyl)-
• 3-[Dichloro(methyl)silyl]propanenitrile #
• NS00041896
• 3-(DICHLOROMETHYLSILYL)-PROPIONITRILE
• Silane, dichloromethyl (2-cyanoethyl)-
• 3-(dichloro(methyl)silyl)propanenitrile
• PXKPPXIGPAIWDZ-UHFFFAOYSA-N
• (2-Cyanoethyl)methyldichlorosilane
• SCHEMBL2101321
• FT-0633283
• 1071-21-2
• DB-040731

• MDL： MFCD00013819
• Inchi： 1S/C4H7Cl2NSi/c1-8(5,6)4-2-3-7/h2,4H2,1H3
• InChI Key： PXKPPXIGPAIWDZ-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(CCC#N)Cl

Computed Properties

• Exact Mass: 166.97200
• Monoisotopic Mass: 166.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.201
• Melting Point: <0°C
• Boiling Point: 60 °C
• Flash Point: 60°C
• Refractive Index: 1.4550
• PSA: 23.79000
• LogP: 2.44968

Propanenitrile,3-(dichloromethylsilyl)- Security Information

• Hazardous Material transportation number：UN 2986
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26; S36/37/39
• TSCA：Yes
• Risk Phrases：R20/21/22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on Propanenitrile,3-(dichloromethylsilyl)-

Propanenitrile, 3-(dichloromethylsilyl)- (CAS No. 1071-21-2)

Propanenitrile, 3-(dichloromethylsilyl)-, also known by its CAS registry number 1071-21-2, is a chemical compound with the molecular formula C5H7Cl2NOSi. This compound is a derivative of propanenitrile, featuring a dichloromethylsilyl group attached to the third carbon atom of the nitrile chain. The structure of this compound can be represented as CH2Cl-Si(CH3)-CH2-CN, where the silicon atom is bonded to two chlorine atoms, a methyl group, and a propionitrile chain.

The compound is synthesized through various methods, including the reaction of dichloromethylsilane with appropriate nitriles under specific conditions. Recent studies have explored the use of organosilicon compounds like Propanenitrile, 3-(dichloromethylsilyl)- in catalytic processes and as intermediates in organic synthesis. Its unique structure makes it a valuable component in the development of advanced materials and functional molecules.

Propanenitrile, 3-(dichloromethylsilyl)- exhibits interesting chemical properties due to the presence of both nitrile and silicon-based functional groups. The nitrile group imparts nucleophilic character, while the dichloromethylsilyl group contributes electrophilic properties, making this compound versatile in various chemical reactions. Recent research has highlighted its potential as a precursor in the synthesis of silicon-containing polymers and as a building block in medicinal chemistry.

In terms of applications, this compound has been studied for its role in catalytic cycles and as an intermediate in the production of specialty chemicals. Its ability to undergo both nucleophilic and electrophilic reactions makes it a valuable tool in organic synthesis. For instance, it can participate in Michael addition reactions, forming stable adducts that are useful in drug discovery and materials science.

The synthesis and characterization of Propanenitrile, 3-(dichloromethylsilyl)- have been extensively documented in recent scientific literature. Researchers have explored its reactivity under various conditions, including thermal and photochemical reactions, to understand its potential in creating complex molecular architectures. The compound's stability and reactivity make it an attractive candidate for use in green chemistry initiatives and sustainable chemical processes.

In conclusion, Propanenitrile, 3-(dichloromethylsilyl)- (CAS No. 1071-21-2) is a versatile chemical compound with significant potential in organic synthesis and materials science. Its unique structure and reactivity continue to be explored by researchers worldwide, contributing to advancements in chemistry and related fields.